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Compound of Interest

Compound Name: Dimethyl maleate

Cat. No.: B031546

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate, essential safety and logistical information for
handling Dimethyl maleate, including detailed operational and disposal plans.

Hazard Summary: Dimethyl maleate is a combustible liquid and vapor that is harmful if
absorbed through the skin or swallowed.[1][2] It is known to cause skin and eye irritation, and
may also lead to respiratory tract irritation and allergic skin reactions.[1][3][4][5]

Personal Protective Equipment (PPE) and Safety
Measures

Proper selection and use of PPE are critical to minimize exposure and ensure safety. The
following table summarizes the required protective equipment.
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Protection Type

Specification

Standard

Eye and Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles.[1][6] A face shield
may be necessary for splash-

prone activities.

OSHA 29 CFR 1910.133 or
European Standard EN166[1]

[6]

Skin Protection

Wear appropriate protective
gloves to prevent skin
exposure.[1][2] Chemical-
resistant and impervious
clothing should be worn to

prevent skin contact.[3]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other

symptoms are experienced.[1]

OSHA 29 CFR 1910.134 or
European Standard EN 149[1]

Hygiene Measures

Wash hands thoroughly after
handling.[1] Do not eat, drink,
or smoke when using this
product.[3][5] Contaminated
work clothing should not be
allowed out of the workplace
and should be washed before
reuse.[2][3]

Operational Plan for Handling Dimethyl Maleate

Follow these step-by-step procedures for the safe handling of Dimethyl maleate from receipt

to disposal.

1. Preparation and Engineering Controls:
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Ensure that an eyewash station and safety shower are in close proximity to the workstation.

[4]16]

Work in a well-ventilated area.[1][4] Use adequate ventilation to keep airborne
concentrations low.[1]

. Handling Procedure:

Don all required personal protective equipment as detailed in the table above.

Avoid contact with skin and eyes.[7]

Avoid breathing mist, gas, or vapors.[3]

Keep the container tightly closed when not in use.[1][5]

Keep away from heat, sparks, and open flames.[1]

. Storage:

Store in a cool, dry, well-ventilated area.[1]

Keep containers tightly closed.[1][5]

Store away from incompatible substances such as oxidizing agents.[1]

. Spill and Leak Response:

In case of a spill, immediately clean it up, observing all safety precautions.[1]

Remove all sources of ignition.[1][3]

Absorb the spill with an inert material, such as vermiculite, sand, or earth.[1]

Place the absorbed material into a suitable, closed container for disposal.[1][3][4]

Prevent runoff into storm sewers and ditches.[1]

. First Aid Measures:
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid immediately.[1]

o Skin Contact: Get medical aid. Flush skin with plenty of soap and water for at least 15
minutes while removing contaminated clothing and shoes.[1]

 Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give
anything by mouth to an unconscious person. Get medical aid immediately.[1]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

6. Disposal Plan:

o Dispose of waste and contaminated materials in accordance with all applicable local,
regional, national, and international regulations.[2][3][5]

» Do not dispose of it with household garbage or allow it to reach the sewage system.[2]

o Contaminated packaging should be treated as the product itself and disposed of accordingly.

[51[7]

Workflow for Safe Handling of Dimethyl Maleate
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Workflow for Safe Handling of Dimethyl Maleate
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Caption: Workflow for the safe handling of Dimethyl maleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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